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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pursuit® Plus

herbicide in no-till agricultural research. This document details the herbicide's mechanism of

action, summarizes key quantitative data from efficacy studies, and provides detailed protocols

for conducting field research.

Introduction to Pursuit® Plus in No-Till Systems
Pursuit® Plus is a broad-spectrum herbicide that offers both pre-emergence and early post-

emergence control of a wide range of annual grasses and broadleaf weeds. Its formulation,

containing the active ingredients imazethapyr and pendimethalin, makes it particularly well-

suited for no-till and conservation tillage systems. In no-till farming, where the soil is left

undisturbed, effective weed management is critical for crop success. Pursuit® Plus provides

residual soil activity, ensuring season-long weed control, which is a significant advantage in

these systems.

The dual modes of action from its active ingredients help to manage and prevent the

development of herbicide-resistant weed biotypes. Imazethapyr is a member of the

imidazolinone family and acts as an acetolactate synthase (ALS) inhibitor, while pendimethalin

is a dinitroaniline that inhibits cell division. This combination provides a robust defense against

a wide spectrum of problematic weeds in crops such as soybeans and CLEARFIELD® corn.
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Data Presentation
The following tables summarize quantitative data from various research studies on the efficacy

of a pendimethalin and imazethapyr combination, the active ingredients in Pursuit® Plus, in no-

till or reduced-tillage systems.

Table 1: Weed Control Efficacy of Pendimethalin + Imazethapyr

Weed Species Scientific Name Application Timing % Control

Redroot Pigweed
Amaranthus

retroflexus
Pre-plant Incorporated 54-100%[1]

Powell Amaranth Amaranthus powellii Pre-plant Incorporated 81-100%[1]

Common

Lambsquarters
Chenopodium album Pre-plant Incorporated 93-100%[1]

Barnyardgrass Echinochloa crus-galli Pre-plant Incorporated 96-100%[1]

Crowfoot Grass
Dactyloctenium

aegyptium
Pre-emergence 65-100%[2]

Large Crabgrass Digitaria sanguinalis Pre-emergence 65-100%[2]

Goosegrass Eleusine indica Pre-emergence 100%[2]

Table 2: No-Till Soybean Yield Response to Pendimethalin + Imazethapyr Application
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Treatment Application Rate Yield (t/ha)
% Increase vs.
Weedy Control

Weedy Control - 0.86[3] -

Pendimethalin fb

Imazethapyr
Not Specified 1.39[3] 61.6%

Pendimethalin +

Imazethapyr
960 g a.i./ha

Highest Yield (not

specified)
-[4]

Manual Weeding -
Maximized Yield (not

specified)
-[5]

Table 3: Impact of Imazethapyr on Soil Microbial Communities

Microbial Parameter
Effect of Imazethapyr
Application

Reference

Bacterial and Fungal Diversity Reduced [6]

Bacterial and Fungal

Community Structure
Shifted [6]

Root-Promoting Biomarkers Increased Relative Abundance [6]

Root-Limiting Biomarkers Suppressed [6]

Nitrogen and Carbon Cycling

Pathways
Suppressed [6]

Signaling Pathways and Experimental Workflow
Signaling Pathway of Pursuit® Plus Active Ingredients
The following diagram illustrates the dual mode of action of Pursuit® Plus, targeting two critical

pathways in susceptible weeds.
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Signaling Pathway of Pursuit® Plus Active Ingredients
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Caption: Dual-action mechanism of Pursuit® Plus.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b14296128?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14296128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for a No-Till Herbicide Efficacy
Trial
This diagram outlines the typical workflow for conducting a field trial to evaluate the efficacy of

Pursuit® Plus in a no-till system.
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Experimental Workflow for No-Till Herbicide Efficacy Trial
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Caption: Standard workflow for herbicide field trials.
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Experimental Protocols
The following are detailed methodologies for key experiments in no-till agricultural research

involving Pursuit® Plus.

Protocol for a No-Till Herbicide Efficacy Field Trial
1. Site Selection and Preparation:

Select a field with a history of uniform weed pressure and representative soil type for the

research area.

Ensure the site has been under no-till management for at least one year prior to the study.

Soil samples should be collected and analyzed for texture, organic matter, pH, and nutrient

levels.

2. Experimental Design:

Employ a Randomized Complete Block Design (RCBD) with a minimum of four replications.

Treatments should include:

Untreated (weedy) control.

Weed-free (hand-weeded) control.

Pursuit® Plus at the recommended application rate.

Other herbicide treatments for comparison, if applicable.

Individual plot sizes should be a minimum of 3 meters wide by 10 meters long to minimize

edge effects.

3. Herbicide Application:

Apply Pursuit® Plus pre-emergence to the crop and weeds.
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Use a CO2-pressurized backpack sprayer or a tractor-mounted sprayer calibrated to deliver

a consistent spray volume (e.g., 150-200 L/ha) at a constant pressure (e.g., 200-275 kPa).

Equip the sprayer with flat-fan nozzles appropriate for broadcast herbicide application.

Record environmental conditions at the time of application, including air temperature, relative

humidity, wind speed, and soil moisture.

4. Data Collection:

Weed Control and Crop Injury Ratings:

Visually assess weed control and crop injury at 7, 14, 28, and 56 days after treatment

(DAT).

Use a standardized rating scale, such as the European Weed Research Council (EWRC)

1-9 scale, where 1 = no effect and 9 = complete kill for weed control, and 1 = no injury and

9 = plant death for crop injury.[7][8]

Weed Density and Biomass:

At a designated time point (e.g., 56 DAT), place two 0.25 m² quadrats randomly within

each plot.

Count and identify all weed species within each quadrat.

Clip all weeds at the soil surface, separate by species, and place in paper bags.

Dry the weed samples in an oven at 70°C to a constant weight to determine the dry

biomass.

Crop Yield:

At crop maturity, harvest the center two rows of each plot.

Determine the grain yield and adjust for moisture content to a standard (e.g., 13% for

soybeans).
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5. Statistical Analysis:

Analyze all data using Analysis of Variance (ANOVA) appropriate for an RCBD.

When the ANOVA indicates a significant treatment effect (P < 0.05), use a mean separation

test (e.g., Tukey's HSD) to compare treatment means.

Protocol for Assessing the Impact of Pursuit® Plus on
Soil Microbial Communities
1. Soil Sampling:

Collect soil samples from the top 10 cm of the soil profile from each plot at different time

points (e.g., pre-application, 14, and 56 DAT).

In each plot, collect multiple sub-samples and composite them to create one representative

sample per plot.

Store a portion of the fresh soil at 4°C for microbial biomass and enzyme activity assays, and

freeze a portion at -80°C for molecular analysis.

2. Laboratory Analysis:

Microbial Biomass:

Determine soil microbial biomass carbon and nitrogen using the chloroform fumigation-

extraction method.

Enzyme Activity:

Assay for key soil enzyme activities related to nutrient cycling, such as dehydrogenase,

urease, and phosphatase.

Community Structure (Molecular Analysis):

Extract total soil DNA from the frozen samples.
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Use next-generation sequencing (e.g., 16S rRNA for bacteria and ITS for fungi) to

characterize the microbial community composition and diversity.

3. Statistical Analysis:

Analyze microbial biomass and enzyme activity data using ANOVA as described in the

efficacy trial protocol.

For microbial community data, use multivariate statistical methods such as Principal

Component Analysis (PCA) or Non-metric Multidimensional Scaling (NMDS) to visualize

treatment effects on community structure.

Use diversity indices (e.g., Shannon, Simpson) to compare the richness and evenness of

microbial communities among treatments.

Conclusion
The application of Pursuit® Plus in no-till agricultural research demonstrates its potential as an

effective weed management tool. The quantitative data indicate high efficacy against several

key weed species and a positive impact on soybean yield. The provided protocols offer a

standardized framework for researchers to conduct robust and reproducible experiments to

further evaluate the performance and environmental impact of this herbicide in no-till systems.

The dual-action mechanism of its active ingredients makes it a valuable tool in integrated weed

management strategies aimed at mitigating the evolution of herbicide resistance. Further

research should continue to explore its long-term effects on soil health and microbial ecology in

various no-till cropping systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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